Cas no 562074-42-4 (4-bromo-2,5-dimethyl-1H-Pyrrole-3-carbonitrile)

• Product Name: 4-bromo-2,5-dimethyl-1H-Pyrrole-3-carbonitrile
• CAS No: 562074-42-4
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• MDL: MFCD21336982
• CID: 1114016
• PubChem ID: 23030199
• Update Time: 2025-05-26

4-bromo-2,5-dimethyl-1H-Pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,5-dimethyl-1H-Pyrrole-3-carbonitrile
• SCHEMBL4919077
• MFCD21336982
• STL412431
• 3-bromo-4-cyano-2,5-dimethyl-1H-pyrrole
• SB63727
• BS-40595
• DB-106625
• CS-0331764
• YSAMLRMSYXSUHU-UHFFFAOYSA-N
• 562074-42-4
• AKOS022060339

• MDL： MFCD21336982
• Inchi： 1S/C7H7BrN2/c1-4-6(3-9)7(8)5(2)10-4/h10H,1-2H3
• InChI Key： YSAMLRMSYXSUHU-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C)NC=1C

Computed Properties

• Exact Mass: 197.97926g/mol
• Monoisotopic Mass: 197.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-2,5-dimethyl-1H-Pyrrole-3-carbonitrile

4-Bromo-2,5-Dimethyl-1H-Pyrrole-3-Carbonitrile (CAS No. 562074-42-4)

4-Bromo-2,5-Dimethyl-1H-Pyrrole-3-Carbonitrile is a heterocyclic organic compound with the CAS registry number 562074-42-4. This compound belongs to the class of pyrroles, which are five-membered aromatic rings containing one nitrogen atom. The molecule features a bromine atom at the 4-position, methyl groups at the 2 and 5 positions, and a cyano group at the 3-position. Its structure is highly symmetrical, which contributes to its unique chemical properties and reactivity.

The synthesis of 4-bromo-2,5-dimethyl-1H-pyrrole-3-carbonitrile involves multi-step organic reactions, often starting from simple precursors like pyrrole derivatives or aldehydes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the formation of the pyrrole ring and the introduction of substituents at specific positions.

One of the most notable applications of this compound lies in its role as an intermediate in pharmaceutical chemistry. The presence of a cyano group and bromine atom makes it highly versatile for further functionalization. For example, the cyano group can undergo nucleophilic substitution or reduction to yield amine or alcohol derivatives, while the bromine atom can serve as a leaving group in substitution reactions. These properties make it a valuable building block for constructing complex molecular architectures.

Recent studies have highlighted the potential of 4-bromo-2,5-dimethyl-1H-pyrrole-3-carbonitrile in materials science. Its ability to form coordination bonds with metal ions has led to its use in designing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

In addition to its chemical applications, this compound has gained attention in biological studies. Researchers have investigated its potential as a ligand for metalloenzymes and as a component in bioactive molecules. For instance, its ability to coordinate with transition metals like copper or zinc has been explored in enzyme mimicry studies, where it serves as a model system for understanding metalloenzyme catalysis.

The physical properties of 4-bromo-2,5-dimethyl-1H-pyrrole-3-carbonitrile are well-documented. It is a crystalline solid with a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and acetonitrile is moderate, which facilitates its handling in laboratory settings. The compound is stable under normal conditions but may undergo decomposition under strong acidic or basic conditions.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, IR spectroscopy, and NMR spectroscopy. High-resolution mass spectrometry (HRMS) is often employed to confirm its molecular formula and purity. These analytical tools are essential for quality control in both academic research and industrial production.

Looking ahead, the demand for 4-bromo-2,5-dimethyl-1H-pyrrole-3-carbonitrile is expected to grow due to its expanding range of applications across multiple disciplines. Ongoing research focuses on optimizing its synthesis pathways, exploring novel functionalization strategies, and investigating its potential in emerging fields such as nanotechnology and drug delivery systems.

In conclusion,4-bromo-2,5-dimethyl-1H-pyrrole-3-carbonitrile (CAS No. 562074-42-4) is a versatile compound with significant potential in organic synthesis, materials science, and biological research. Its unique structure and reactivity make it an invaluable tool for scientists across various domains.